Cas no 105456-67-5 (Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-)

• Product Name: Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-
• CAS No: 105456-67-5
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 1154362
• Update Time: 2024-07-27

Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-
• VortioxetineImpurity82

• Inchi： 1S/C14H13NO2S/c1-10-3-8-14(11(2)9-10)18-13-6-4-12(5-7-13)15(16)17/h3-9H,1-2H3
• InChI Key： XRIHCIZAMLPEOT-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C([N+]([O-])=O)C=C2)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 259.06679

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±30.0 °C(Predicted)
• PSA: 43.14